Cas no 140218-59-3 (2,4,6-Trinitro-1,3,5-triazine)

• Product name: 2,4,6-Trinitro-1,3,5-triazine
• CAS No: 140218-59-3
• MF: C₃N₆O₆
• MW: 216.069
• CID: 2773923
• PubChem ID: 21997109

2,4,6-Trinitro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 140218-59-3
• DTXSID10621341
• DTXCID00572095
• SCHEMBL2042482
• Q7842523
• 2,4,6-Trinitro-1,3,5-triazine

• Inchi： InChI=1S/C3N6O6/c10-7(11)1-4-2(8(12)13)6-3(5-1)9(14)15
• InChI Key： NPNRPQIHDJKWMW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 215.98793174Da
• Monoisotopic Mass: 215.98793174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 176Ų